![molecular formula C6H6Cl4N2 B6180675 3,4,5-trichlorobenzene-1,2-diamine hydrochloride CAS No. 2639443-90-4](/img/no-structure.png)
3,4,5-trichlorobenzene-1,2-diamine hydrochloride
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Overview
Description
3,4,5-trichlorobenzene-1,2-diamine hydrochloride is a chemical compound with the molecular formula C6H6Cl4N2 . It is a derivative of benzene, where the benzene ring is substituted with three chlorine atoms and two amine groups .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with three chlorine atoms and two amine groups attached . The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,4,5-trichlorobenzene-1,2-diamine hydrochloride involves the conversion of 3,4,5-trichloronitrobenzene to 3,4,5-trichloroaniline, followed by diazotization and subsequent reduction to yield the final product.", "Starting Materials": [ "3,4,5-trichloronitrobenzene", "Sodium sulfide", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 3,4,5-trichloronitrobenzene to 3,4,5-trichloroaniline using sodium sulfide and hydrochloric acid", "Step 2: Diazotization of 3,4,5-trichloroaniline using sodium nitrite and hydrochloric acid", "Step 3: Reduction of the diazonium salt using sodium acetate and sodium hydroxide to yield 3,4,5-trichlorobenzene-1,2-diamine", "Step 4: Formation of the hydrochloride salt of 3,4,5-trichlorobenzene-1,2-diamine by reacting with hydrochloric acid in ethanol" ] } | |
2639443-90-4 | |
Molecular Formula |
C6H6Cl4N2 |
Molecular Weight |
247.9 |
Purity |
95 |
Origin of Product |
United States |
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